Cas no 850930-66-4 (4-chloro-3-nitro-N-2-(thiophen-2-yl)imidazo1,2-apyridin-3-ylbenzamide)

• Product Name: 4-chloro-3-nitro-N-2-(thiophen-2-yl)imidazo1,2-apyridin-3-ylbenzamide
• CAS No: 850930-66-4
• MF: C₁₈H₁₁ClN₄O₃S
• MW: 398.822941064835
• CID: 6170909
• PubChem ID: 4099681
• Update Time: 2025-06-14

4-chloro-3-nitro-N-2-(thiophen-2-yl)imidazo1,2-apyridin-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-nitro-N-2-(thiophen-2-yl)imidazo1,2-apyridin-3-ylbenzamide
• 4-chloro-3-nitro-N-(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide
• F0589-0344
• 850930-66-4
• 4-chloro-3-nitro-N-[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide
• 4-chloro-3-nitro-N-(2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl)benzamide
• AKOS024585485

• Inchi： 1S/C18H11ClN4O3S/c19-12-7-6-11(10-13(12)23(25)26)18(24)21-17-16(14-4-3-9-27-14)20-15-5-1-2-8-22(15)17/h1-10H,(H,21,24)
• InChI Key： QWXSLCIFJHSAMT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(NC1=C(C2=CC=CS2)N=C2C=CC=CN12)=O

Computed Properties

• Exact Mass: 398.0240391g/mol
• Monoisotopic Mass: 398.0240391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 121Ų

Additional information on 4-chloro-3-nitro-N-2-(thiophen-2-yl)imidazo1,2-apyridin-3-ylbenzamide

Comprehensive Overview of 4-chloro-3-nitro-N-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-ylbenzamide (CAS No. 850930-66-4)

The compound 4-chloro-3-nitro-N-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-ylbenzamide (CAS No. 850930-66-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique imidazo[1,2-a]pyridine core and thiophene substituent, is a subject of ongoing studies due to its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which combine a nitro group and a chloro substituent, offering a versatile scaffold for further chemical modifications.

In recent years, the demand for novel heterocyclic compounds like 4-chloro-3-nitro-N-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-ylbenzamide has surged, driven by the need for innovative therapeutic agents. The imidazo[1,2-a]pyridine moiety, in particular, is a privileged structure in medicinal chemistry, often associated with bioactive molecules targeting various diseases. This compound’s nitro and chloro functional groups further enhance its reactivity, making it a valuable intermediate for synthesizing more complex derivatives.

One of the most frequently searched questions regarding this compound revolves around its synthetic pathways and applications in drug design. Scientists are exploring its potential as a building block for kinase inhibitors or antimicrobial agents, given the known bioactivity of similar imidazo[1,2-a]pyridine derivatives. The incorporation of a thiophene ring adds another layer of complexity, potentially improving binding affinity to biological targets. These attributes make CAS No. 850930-66-4 a compelling candidate for further investigation.

From a structural perspective, the presence of both electron-withdrawing (nitro and chloro) and electron-donating (thiophene) groups in 4-chloro-3-nitro-N-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-ylbenzamide creates a delicate balance of electronic effects. This balance is crucial for optimizing physicochemical properties such as solubility, stability, and bioavailability—key factors in drug development. Researchers are also investigating its crystallographic data and spectroscopic properties to better understand its behavior in different environments.

The growing interest in imidazo[1,2-a]pyridine-based compounds aligns with broader trends in pharmaceutical research, where heterocyclic frameworks are prioritized for their diversity and functionality. CAS No. 850930-66-4 exemplifies this trend, offering a platform for designing molecules with tailored properties. Its potential applications extend beyond therapeutics, including materials science and agrochemical research, where such scaffolds are increasingly valued.

In summary, 4-chloro-3-nitro-N-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-ylbenzamide represents a fascinating intersection of chemistry and biology. Its structural complexity and functional group diversity make it a subject of intense study, with implications for multiple scientific disciplines. As research progresses, this compound may unlock new opportunities in the development of next-generation bioactive molecules.